Cas no 63155-04-4 (4-Chloro-5-methyl-O-phenylenediamine)

• Product Name: 4-Chloro-5-methyl-O-phenylenediamine
• CAS No: 63155-04-4
• MF: C₇H₉ClN₂
• MW: 156.612760305405
• MDL: MFCD00221471
• CID: 501668
• PubChem ID: 2801468
• Update Time: 2025-04-19

4-Chloro-5-methyl-O-phenylenediamine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-methylbenzene-1,2-diamine
• 4-Chloro-5-methyl-O-phenylenediamine
• 1,2-Benzenediamine,4-chloro-5-methyl-
• 2-Amino-4-chloro-5-methylphenylamine
• 5-Chloro-4-methyl-1,2-phenylenediamine
• TL 00770
• A834245
• Z1201619841
• 4-Chloro-5-methyl-benzene-1,2-diamine
• DTXSID20384253
• PS-4709
• BDBM50008915
• Q27452888
• MFCD00221471
• SY081421
• 4mrh
• 4-Chloro-5-methyl-1,2-benzenediamine
• SB75762
• CS-0061246
• 63155-04-4
• AKOS000114358
• SCHEMBL404439
• AMY28288
• HOFKXNBVTNUDSH-UHFFFAOYSA-N
• AC-26487
• (2-amino-4-chloro-5-methylphenyl)amine
• 2CQ
• BP-10339
• CHEMBL3237625
• FT-0618119
• 4-Chloro-5-methylbenzene-1,2-diamine, AldrichCPR
• EN300-100540
• 4-chloro-5-methyl-1,2-phenylenediamine
• BBL009380
• DB-054414
• STL118124
• 1,2-Benzenediamine, 4-chloro-5-methyl-
• ALBB-026890

• MDL： MFCD00221471
• Inchi： 1S/C7H9ClN2/c1-4-2-6(9)7(10)3-5(4)8/h2-3H,9-10H2,1H3
• InChI Key： HOFKXNBVTNUDSH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C)N)N

Computed Properties

• Exact Mass: 156.04500
• Monoisotopic Mass: 156.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 1.6

Experimental Properties

• Color/Form: Yellow solid
• Density: 1.281±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 146.5 ºC
• Boiling Point: 307 °C at 760 mmHg
• Flash Point: 139.4 °C
• Refractive Index: 1.647
• Solubility: Very slightly soluble (0.89 g/l) (25 º C),
• PSA: 52.04000
• LogP: 2.97520

4-Chloro-5-methyl-O-phenylenediamine Security Information

• Hazard Category Code： 20/21/22-36/37/38-36
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R20/21/22